Denatonium chloride
Denatonium chloride
Brand Name:
Vulcanchem
CAS No.:
1674-99-3
VCID:
VC0167817
InChI:
InChI=1S/C21H28N2O.ClH/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;/h7-14H,5-6,15-16H2,1-4H3;1H
SMILES:
CC[N+](CC)(CC1=CC=CC=C1)CC(=O)NC2=C(C=CC=C2C)C.[Cl-]
Molecular Formula:
C21H29ClN2O
Molecular Weight:
360.9 g/mol
Denatonium chloride
CAS No.: 1674-99-3
Main Products
VCID: VC0167817
Molecular Formula: C21H29ClN2O
Molecular Weight: 360.9 g/mol
| CAS No. | 1674-99-3 |
|---|---|
| Product Name | Denatonium chloride |
| Molecular Formula | C21H29ClN2O |
| Molecular Weight | 360.9 g/mol |
| IUPAC Name | benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;chloride |
| Standard InChI | InChI=1S/C21H28N2O.ClH/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;/h7-14H,5-6,15-16H2,1-4H3;1H |
| Standard InChIKey | YNQALPDYZRNHNK-UHFFFAOYSA-N |
| SMILES | CC[N+](CC)(CC1=CC=CC=C1)CC(=O)NC2=C(C=CC=C2C)C.[Cl-] |
| Canonical SMILES | CC[N+](CC)(CC1=CC=CC=C1)CC(=O)NC2=C(C=CC=C2C)C.[Cl-] |
| Synonyms | Bitrex denatonium denatonium benzoate denatonium chloride |
| PubChem Compound | 15487 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume